Cas no 1396855-57-4 (2-4-(4-ethoxybenzenesulfonamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide)
2-4-(4-ethoxybenzenesulfonamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-4-(4-ethoxybenzenesulfonamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
- 2-[4-[(4-ethoxyphenyl)sulfonylamino]phenyl]tetrazole-5-carboxamide
- AKOS024542332
- 2-(4-(4-ethoxyphenylsulfonamido)phenyl)-2H-tetrazole-5-carboxamide
- 2-[4-(4-ethoxybenzenesulfonamido)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide
- F6242-0279
- VU0539646-1
- 1396855-57-4
-
- Inchi: 1S/C16H16N6O4S/c1-2-26-13-7-9-14(10-8-13)27(24,25)20-11-3-5-12(6-4-11)22-19-16(15(17)23)18-21-22/h3-10,20H,2H2,1H3,(H2,17,23)
- InChI Key: YZGXLXYQHRRFNJ-UHFFFAOYSA-N
- SMILES: N1=C(C(N)=O)N=NN1C1=CC=C(NS(C2=CC=C(OCC)C=C2)(=O)=O)C=C1
Computed Properties
- Exact Mass: 388.09537419g/mol
- Monoisotopic Mass: 388.09537419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 597
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 151Ų
2-4-(4-ethoxybenzenesulfonamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6242-0279-2μmol |
2-[4-(4-ethoxybenzenesulfonamido)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide |
1396855-57-4 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6242-0279-5μmol |
2-[4-(4-ethoxybenzenesulfonamido)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide |
1396855-57-4 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6242-0279-10μmol |
2-[4-(4-ethoxybenzenesulfonamido)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide |
1396855-57-4 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6242-0279-20μmol |
2-[4-(4-ethoxybenzenesulfonamido)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide |
1396855-57-4 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6242-0279-1mg |
2-[4-(4-ethoxybenzenesulfonamido)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide |
1396855-57-4 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6242-0279-2mg |
2-[4-(4-ethoxybenzenesulfonamido)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide |
1396855-57-4 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6242-0279-3mg |
2-[4-(4-ethoxybenzenesulfonamido)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide |
1396855-57-4 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6242-0279-4mg |
2-[4-(4-ethoxybenzenesulfonamido)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide |
1396855-57-4 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6242-0279-5mg |
2-[4-(4-ethoxybenzenesulfonamido)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide |
1396855-57-4 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6242-0279-10mg |
2-[4-(4-ethoxybenzenesulfonamido)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide |
1396855-57-4 | 10mg |
$79.0 | 2023-09-09 |
2-4-(4-ethoxybenzenesulfonamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 2-4-(4-ethoxybenzenesulfonamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
Introduction to 2-4-(4-ethoxybenzenesulfonamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396855-57-4)
2-4-(4-ethoxybenzenesulfonamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide, with the CAS number 1396855-57-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule make it a promising candidate for various pharmacological studies.
The core structure of 2-4-(4-ethoxybenzenesulfonamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide includes a tetrazole ring and a substituted phenyl group. The tetrazole ring is a five-membered heterocyclic compound containing four nitrogen atoms and one carbon atom. This ring system is known for its high stability and ability to form strong hydrogen bonds, which can enhance the binding affinity of the molecule to its target proteins. The presence of the ethoxybenzenesulfonamido group further adds to the complexity and functionality of the molecule.
Recent studies have highlighted the potential of tetrazoles in various therapeutic areas, including cardiovascular diseases, cancer, and inflammatory disorders. The specific structure of 2-4-(4-ethoxybenzenesulfonamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide has been shown to exhibit potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound effectively inhibited the proliferation of human breast cancer cells by targeting specific signaling pathways involved in cell growth and survival.
In addition to its anti-cancer properties, 2-4-(4-ethoxybenzenesulfonamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide has also demonstrated significant anti-inflammatory effects. Research conducted by a team at the University of California found that this compound reduced inflammation in animal models by modulating key inflammatory mediators such as TNF-alpha and IL-6. These findings suggest that 2-4-(4-ethoxybenzenesulfonamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide could be a valuable lead compound for developing new anti-inflammatory drugs.
The pharmacokinetic properties of 2-4-(4-ethoxybenzenesulfonamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide have also been extensively studied. Preliminary data indicate that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics are crucial for its potential use as an orally administered therapeutic agent. Furthermore, the compound has shown low toxicity in preclinical studies, making it a safe candidate for further development.
In terms of synthetic methods, 2-4-(4-ethoxybenzenesulfonamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide can be synthesized through a multi-step process involving the reaction of 4-aminoacetophenone with ethyl 3-bromoacrylate followed by cyclization to form the tetrazole ring. The final step involves the introduction of the ethoxybenzenesulfonamido group through a sulfonation reaction. This synthetic route has been optimized to achieve high yields and purity levels.
The potential applications of 2-4-(4-ethoxybenzenesulfonamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide extend beyond its immediate therapeutic uses. For example, this compound can serve as a valuable tool in biochemical research to study protein-protein interactions and signaling pathways. Its ability to selectively bind to specific targets makes it an excellent probe for elucidating molecular mechanisms underlying various diseases.
In conclusion, 2-4-(4-ethoxybenzenesulfonamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396855-57-4) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As more data become available from preclinical and clinical studies, this compound may pave the way for novel treatments in various medical fields.
1396855-57-4 (2-4-(4-ethoxybenzenesulfonamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)